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Compound of Interest

(3-
Compound Name:
Glycidyloxypropyl)triethoxysilane

Cat. No. B1220607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, properties, and
diverse research applications of (3-Glycidyloxypropyl)triethoxysilane (GPTES). The
information is curated for professionals in research and development, with a focus on
guantitative data, detailed experimental protocols, and clear visual representations of its utility.

Safety Data Sheet Summary

(3-Glycidyloxypropyl)triethoxysilane is a versatile silane coupling agent. While highly useful,
it requires careful handling due to its potential hazards. The following tables summarize key
safety and property data compiled from various safety data sheets.

Physical and Chemical Properties
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Property Value References

CAS Number 2602-34-8 [1]

Molecular Formula C12H2605Si [1]

Molecular Weight 278.42 g/mol [1]
Colorless to faint yellow clear

Appearance . [1][2]
liquid

Odor Weakly aromatic [3]

Density 1.004 - 1.07 g/mL at 20-25 °C [11[3]

N ) 124 °C at 3 mmHg; 270 °C at

Boiling Point [1114]
760 mmHg

Melting Point <-50°C [1]

Flash Point 144 °C (291.2 °F) [1114]

Refractive Index 1.425-1.429 at 20 °C [2][4]

Solubility Reacts with water [5]

icoloaical

Test Result Species References
LD50 Oral > 2000 - 7100 mg/kg Rat [1][6]
Skin May cause skin .

) o T Not specified [61[7]
Corrosion/Irritation irritation
Serious Eye Causes serious eye -

o o Not specified [31[5][6]

Damage/Irritation irritation/damage

_ May cause respiratory N
Inhalation Not specified [1][6]

irritation

Hazard Identification and Handling Precautions
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Hazard Statement Precautionary Statement References

o P264: Wash skin thoroughly
H315: Causes skin irritation ] [1]
after handling.

) P280: Wear protective
H318/H319: Causes serious

S gloves/protective clothing/eye [11[31[5]
eye damage/irritation

protection/face protection.

P261: Avoid breathing
H332: Harmful if inhaled dust/fume/gas/mist/ivapours/sp  [1]

ray.

P305+P351+P338+P310: IF IN
EYES: Rinse cautiously with
water for several minutes.
H335: May cause respiratory Remove contact lenses, if
[11[3][8]

irritation present and easy to do.

Continue rinsing. Immediately

call a POISON

CENTER/doctor.
H412: Harmful to aquatic life P273: Avoid release to the 3]
with long lasting effects environment.

Handling and Storage Precautions

Proper handling and storage are crucial to ensure safety and maintain the integrity of (3-
Glycidyloxypropyl)triethoxysilane.

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation of vapors.[6][7] Emergency eye wash fountains and safety showers
should be readily accessible.[6][9]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][10] Contact lenses
should not be worn.[6]
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o Skin Protection: Wear nitrile or neoprene rubber gloves and suitable protective clothing to
prevent skin contact.[6][10]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-certified organic vapor
respirator.[6][9]

» Handling: Avoid contact with skin, eyes, and clothing.[10][11] Do not breathe vapors or mist.
[6] Wash hands thoroughly after handling and before eating, drinking, or smoking.[5][6]

e Storage: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open
flames.[5][6] Keep containers tightly closed and sealed to protect from air and moisture, as
the product is moisture-sensitive.[1][6] Store under an inert gas like nitrogen.[1]

¢ Incompatible Materials: Avoid contact with water, moisture, strong acids, strong bases, and
amines, as it can react exothermically with amines.[5][6]

First Aid Measures

In case of exposure, follow these first aid procedures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Consult a physician if irritation develops.[1][6]

e Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and immediately
consult a physician.[1][3] Remove contact lenses if present and easy to do.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1][6]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[6] Wear appropriate PPE as
described in Section 2.[1]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1]

» Methods for Cleaning Up: Absorb the spill with an inert absorbent material (e.g., sand, earth,
vermiculite) and place it in a suitable, closed container for disposal.[1][6]

Experimental Protocols

(3-Glycidyloxypropyl)triethoxysilane is widely used as a coupling agent to functionalize
surfaces, nanoparticles, and polymers. Its bifunctional nature, containing both a reactive epoxy
group and hydrolyzable ethoxysilane groups, allows it to bridge inorganic substrates and
organic materials.[12]

Protocol for Surface Functionalization of Glass or
Silicon Substrates

This protocol describes the formation of a self-assembled monolayer of GPTES on a substrate
to enhance the adhesion of subsequent layers, such as conductive polymers or biomolecules.

[3]
Materials:

Glass or silicon substrates

(3-Glycidyloxypropyl)triethoxysilane (GPTES)

Ethanol

Deionized water

Oxygen plasma cleaner

Vacuum oven

Procedure:

o Substrate Cleaning: Thoroughly clean the substrates by sonication in a sequence of
deionized water, acetone, and isopropanol for 15 minutes each. Dry the substrates with a
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stream of nitrogen gas.

o Surface Activation: Activate the cleaned substrates using an oxygen plasma cleaner for 1
minute to generate hydroxyl groups on the surface.[3]

 Silanization Solution Preparation: Prepare a 1.5% (v/v) solution of GPTES in ethanol.

e Immersion: Immerse the plasma-activated substrates in the GPTES solution for 1 hour at
room temperature.[3] This allows for the hydrolysis of the ethoxy groups and subsequent
condensation with the surface hydroxyl groups.

e Rinsing: After immersion, rinse the substrates thoroughly with ethanol to remove any
unbound silane.[3]

o Curing: Dry the functionalized substrates in a vacuum oven at 80 °C to promote the
formation of a stable siloxane network on the surface.[3] The substrates are now ready for
the deposition of the next layer.

Protocol for Functionalization of Silica Nanoparticles

This protocol details the surface modification of silica hanoparticles (SiINPs) with GPTES to
improve their dispersion in a polymer matrix.[10]

Materials:

Silica nanoparticles (SiNPs)

(3-Glycidyloxypropyl)triethoxysilane (GPTES)

Toluene (or other suitable solvent)

Ethanol

Centrifuge

Oven

Procedure:
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» Nanoparticle Dispersion: Disperse a known amount of SiNPs in toluene using sonication to
create a uniform suspension.

 Silanization Reaction: Add the desired amount of GPTES to the SINP suspension. The
optimal concentration can vary, with studies showing effective functionalization at different
weight percentages of GPTMS relative to the nanoparticles.[10]

o Reaction Conditions: Heat the mixture to reflux and stir for several hours (e.g., 4-24 hours)
under a nitrogen atmosphere to facilitate the reaction between the silane and the surface
hydroxyl groups of the silica.

 Purification: After the reaction, cool the mixture to room temperature. Separate the
functionalized nanoparticles from the solution by centrifugation.

e Washing: Wash the collected nanoparticles multiple times with toluene and then ethanol to
remove unreacted GPTES. Centrifuge the particles after each wash.

e Drying: Dry the functionalized SiNPs in an oven at a suitable temperature (e.g., 60-80 °C) to
remove the solvent. The resulting GPTES-functionalized nanoparticles will have improved
compatibility with organic matrices.

Visualizations

The following diagrams illustrate the chemical structure, reaction mechanism, and a typical
experimental workflow involving (3-Glycidyloxypropyl)triethoxysilane.

Caption: Chemical structure of (3-Glycidyloxypropyl)triethoxysilane.
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Step 1: Hydrolysis

(EO):Si-R-Epoxy  (3-Glycidyloxypropy))riethoxysilane 3 i (HO):Si-R-Epoxy  Trihydroxysilane

(HO)sSi-R-Epoxy | Trihydroxysilane
—
( ‘Substrate-O-Si(OH)=-R-Epoxy | Covalent Bond Formmiunw

Step 2: Condensation

Click to download full resolution via product page

Caption: Reaction mechanism of GPTES with a hydroxylated surface.
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Experimental Workflow: Surface Functionalization

1. Substrate Cleaning
(Sonication)

2. Surface Activation
(Oxygen Plasma)

3. Silanization
(Immersion in GPTES solution)

4. Rinsing
(Ethanol)

5. Curing
(Vacuum Oven)

Functionalized Substrate

Click to download full resolution via product page

Caption: A typical workflow for surface functionalization using GPTES.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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